Cas no 944898-04-8 (5-Ethyl-1,3,4-oxadiazole-2-carboxylic acid)

• Product Name: 5-Ethyl-1,3,4-oxadiazole-2-carboxylic acid
• CAS No: 944898-04-8
• MF: C₅H₆N₂O₃
• MW: 142.1127409935
• MDL: MFCD10696535
• CID: 2818006
• PubChem ID: 55264018
• Update Time: 2025-06-14

5-Ethyl-1,3,4-oxadiazole-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-ETHYL-1,3,4-OXADIAZOLE-2-CARBOXYLIC ACID
• AB57587
• 5-Ethyl-[1,3,4]oxadiazole-2-carboxylic acid
• 5-Ethyl-1,3,4-oxadiazole-2-carboxylic acid

• MDL： MFCD10696535
• Inchi： 1S/C5H6N2O3/c1-2-3-6-7-4(10-3)5(8)9/h2H2,1H3,(H,8,9)
• InChI Key： XNTVEZUBJOCKES-UHFFFAOYSA-N
• SMILES： O1C(C(=O)O)=NN=C1CC

Computed Properties

• Exact Mass: 142.03784206g/mol
• Monoisotopic Mass: 142.03784206g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 139
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 76.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Oxadiazoles 1,3,4-oxadiazoles

Additional information on 5-Ethyl-1,3,4-oxadiazole-2-carboxylic acid

Recent Advances in the Study of 5-Ethyl-1,3,4-oxadiazole-2-carboxylic Acid (CAS: 944898-04-8)

The compound 5-Ethyl-1,3,4-oxadiazole-2-carboxylic acid (CAS: 944898-04-8) has garnered significant attention in recent years due to its potential applications in medicinal chemistry and drug development. This heterocyclic compound, characterized by its oxadiazole core, has been explored for its diverse biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. Recent studies have focused on optimizing its synthesis, elucidating its mechanism of action, and evaluating its efficacy in various preclinical models.

One of the key breakthroughs in the synthesis of 5-Ethyl-1,3,4-oxadiazole-2-carboxylic acid involves the use of novel catalytic methods to improve yield and purity. A 2023 study published in the Journal of Medicinal Chemistry demonstrated a highly efficient one-pot synthesis route using palladium-catalyzed cyclization, achieving a yield of over 85%. This advancement not only streamlines production but also reduces the environmental impact associated with traditional multi-step syntheses.

In terms of biological activity, recent research has highlighted the compound's potential as a kinase inhibitor. A 2024 study in Bioorganic & Medicinal Chemistry Letters reported that 5-Ethyl-1,3,4-oxadiazole-2-carboxylic acid exhibits selective inhibition against certain tyrosine kinases implicated in cancer progression. The study utilized molecular docking and in vitro assays to validate its binding affinity and inhibitory effects, paving the way for further development as a targeted therapy.

Another area of interest is the compound's role in combating antibiotic-resistant bacteria. A 2023 publication in European Journal of Medicinal Chemistry revealed that derivatives of 5-Ethyl-1,3,4-oxadiazole-2-carboxylic acid displayed potent activity against methicillin-resistant Staphylococcus aureus (MRSA). The researchers attributed this activity to the compound's ability to disrupt bacterial cell wall synthesis, a mechanism distinct from existing antibiotics.

Despite these promising findings, challenges remain in translating preclinical results into clinical applications. Issues such as bioavailability, metabolic stability, and potential off-target effects require further investigation. Ongoing studies are exploring structural modifications to enhance the compound's pharmacokinetic profile while retaining its therapeutic efficacy.

In conclusion, 5-Ethyl-1,3,4-oxadiazole-2-carboxylic acid (CAS: 944898-04-8) represents a versatile scaffold with significant potential in drug discovery. Recent advances in its synthesis and biological evaluation underscore its value as a candidate for further development. Future research should focus on addressing the remaining challenges to unlock its full therapeutic potential.